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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290

An In-depth Technical Guide on the Chemical Properties of Diethyl sec-butylethylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl sec-butylethylmalonate is a substituted diethyl malonate, a class of organic
compounds widely utilized as versatile intermediates in organic synthesis. The presence of
both a sec-butyl and an ethyl group on the alpha-carbon of the malonic ester backbone makes
it a valuable precursor for the synthesis of a variety of more complex molecules, particularly in
the pharmaceutical and fine chemical industries. Malonic esters, in general, are key building
blocks in the formation of carbon-carbon bonds, enabling the construction of diverse molecular
architectures.[1][2] This guide provides a comprehensive overview of the chemical and physical
properties of Diethyl sec-butylethylmalonate, detailed experimental protocols for its
synthesis, and its relevance in the context of drug discovery and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Diethyl sec-butylethylmalonate is
presented below. These properties are crucial for its handling, application in synthesis, and for
the prediction of its behavior in various chemical and biological systems.

Identifiers and Structure
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Property Value Reference
diethyl 2-butan-2-yl-2-

IUPAC Name _ [3]
ethylpropanedioate

CAS Number 76-71-1 [3][4]

Molecular Formula C13H2404 [3][4]

Molecular Weight 244.33 g/mol [3114]

, CCc(Cc)c(co)

Canonical SMILES [3]
(C(=0)0ocC)Cc(=0)oCccC
INChl=1S/C13H2404/c1-6-
10(5)13(7-2,11(14)16-8-

InChl [3]
3)12(15)17-9-4/h10H,6-9H2,1-
5H3
WZFGIKMWBJCRBU-

InChlKey [3]
UHFFFAOYSA-N

Physical Properties

Property Value Reference

Appearance Colorless liquid (predicted)

Boiling Point Data not readily available

Melting Point Data not readily available

Density 0.975 g/cm?3 (Predicted)
Soluble in organic solvents

N such as chloroform and

Solubility ] o [5]
methanol (sparingly). Limited
solubility in water is expected.

pKa (Predicted) 13.13+0.46 [5]

LogP (Predicted) 3.5 [3]
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Synthesis and Reactivity

Diethyl sec-butylethylmalonate is synthesized via the alkylation of a malonic ester. The
general strategy involves the sequential addition of alkyl groups to the acidic alpha-carbon of
diethyl malonate. The malonic ester synthesis is a cornerstone of organic chemistry for the
preparation of substituted carboxylic acids and other complex molecules.[1][2]

General Synthesis Workflow

The synthesis of Diethyl sec-butylethylmalonate can be conceptualized as a two-step
alkylation of diethyl malonate, first with a sec-butyl halide followed by an ethyl halide (or vice-
versa), in the presence of a suitable base. The workflow is illustrated in the diagram below.

Figure 1. General workflow for the synthesis of Diethyl sec-butylethylmalonate.

Detailed Experimental Protocol (Adapted from a similar
synthesis)

The following protocol is adapted from the synthesis of Diethyl sec-butylmalonate and can be
reasonably extended for the preparation of Diethyl sec-butylethylmalonate.[6]

Materials:

Diethyl sec-butylmalonate

Absolute Ethanol

Sodium metal

Ethyl bromide (or other suitable ethyl halide)

Reflux condenser, dropping funnel, stirrer, and heating mantle

Apparatus for distillation
Procedure:

e Preparation of Sodium Ethoxide: In a three-necked round-bottomed flask equipped with a
reflux condenser, add a calculated amount of absolute ethanol. Carefully add sodium metal
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in small pieces to the ethanol to generate sodium ethoxide. The reaction is exothermic and
produces hydrogen gas, so appropriate safety precautions must be taken.

 First Alkylation (if starting from diethyl malonate): To the freshly prepared sodium ethoxide
solution, add diethyl malonate dropwise with stirring. The mixture is then heated to reflux.
Following this, a sec-butyl halide (e.g., sec-butyl bromide) is added slowly to the reaction
mixture, and reflux is maintained for several hours to ensure complete reaction.

o Second Alkylation: After cooling the reaction mixture containing Diethyl sec-butylmalonate, a
second equivalent of sodium ethoxide is prepared or added. Ethyl bromide is then added
dropwise, and the mixture is refluxed for several hours.

o Work-up and Purification: After the reaction is complete, the excess ethanol is removed by
distillation. The remaining mixture is cooled, and water is added to dissolve the sodium
halide byproduct. The organic layer is separated, washed with water and brine, and then
dried over an anhydrous drying agent (e.g., magnesium sulfate). The crude product is then
purified by vacuum distillation to yield pure Diethyl sec-butylethylmalonate.

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of Diethyl sec-
butylethylmalonate.
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Spectrum Type Key Features Reference

The proton NMR spectrum is
expected to show
characteristic signals for the
two ethyl groups of the ester
(triplet and quartet), the ethyl
group on the alpha-carbon
1H NMR (triplet and quartet), and the [3]
sec-butyl group (doublet,
triplet, and multiplet). The
integration of these signals
would correspond to the

number of protons in each

group.

The carbon NMR spectrum
would display distinct peaks for
the carbonyl carbons of the
13C NMR ester groups, the quaternary [3]
alpha-carbon, and the carbons
of the ethyl and sec-butyl

substituents.

The infrared spectrum will be
dominated by a strong
absorption band around 1730-
1750 cm~1, which is

R charac.terist.ic of.the C=0 3]
stretching vibration of the ester
functional groups. C-H
stretching and bending
vibrations for the alkyl groups

will also be present.

Safety and Hazards
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Based on aggregated GHS data, Diethyl sec-butylethylmalonate is classified with the
following hazards:[3]

Hazard Class GHS Pictogram Signal Word Hazard Statement
o GHSO07 (Exclamation ) H302: Harmful if
Acute Toxicity, Oral Warning
Mark) swallowed[3]

Precautionary Statements (General Recommendations):
e P264: Wash hands thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
o P501: Dispose of contents/container in accordance with local regulations.

Users should always consult the most current Safety Data Sheet (SDS) from their supplier
before handling this chemical.

Relevance in Drug Discovery and Development

While there is no specific documented biological activity for Diethyl sec-butylethylmalonate
itself, its structural class, the dialkyl malonates, are of significant interest to drug development
professionals. These compounds are crucial starting materials for the synthesis of a wide array
of pharmacologically active molecules.

The malonic ester synthesis allows for the introduction of various substituents, which is a key
strategy in medicinal chemistry for optimizing the potency, selectivity, and pharmacokinetic
properties of drug candidates. For instance, diethyl malonate is a precursor in the synthesis of
barbiturates, which have been used as sedatives and hypnotics, as well as other drugs like
vigabatrin (an anticonvulsant) and nalidixic acid (an antibiotic).[7]
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Hypothetical Drug Discovery Workflow

Given its chemical nature, Diethyl sec-butylethylmalonate could be employed as an
intermediate in a drug discovery program. A hypothetical workflow illustrating its potential use is
presented below.

Figure 2. Hypothetical workflow for the use of Diethyl sec-butylethylmalonate in drug
discovery.

This workflow illustrates how Diethyl sec-butylethylmalonate can be used to generate novel
chemical entities that are then screened for biological activity, leading to the identification of
potential drug candidates.

Conclusion

Diethyl sec-butylethylmalonate is a chemical intermediate with well-defined properties that
make it a valuable tool in organic synthesis. While specific biological activity data for this
compound is not currently available, its role as a precursor in the synthesis of potentially
bioactive molecules underscores its importance for the research and drug development
community. The information and protocols provided in this guide offer a solid foundation for the
safe and effective use of Diethyl sec-butylethylmalonate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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